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Compound of Interest

Compound Name: 6,6-Dimethoxyhexan-1-amine
CAS No.: 62839-31-0
Cat. No.: B1342658
Get Quote
. J

An In-depth Technical Guide to the Safety and Handling of 6,6-Dimethoxyhexan-1-amine
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific safety data sheet (SDS) for 6,6-dimethoxyhexan-1-amine (CAS No.
62839-31-0) is publicly available. This guide is based on the general properties and hazards of
primary aliphatic amines and data from structurally similar compounds. All procedures should
be conducted following a thorough, substance-specific risk assessment by qualified personnel.

Section 1: Chemical and Physical Properties

Quantitative data for 6,6-dimethoxyhexan-1-amine is not readily available. The following table
summarizes key physical and chemical properties, with some values being estimates based on
its structure and comparison to analogous compounds.[1][2]
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Property Value Notes
Molecular Formula C8H19NO2 [2]
Molecular Weight 161.24 g/mol [2]
Colorless to yellow liquid Typical for short-chain aliphatic
Appearance o ]
(anticipated) amines.[1]
od Strong, fishy, ammonia-like Characteristic of aliphatic
or
(anticipated) amines.[1]
Boiling Point Estimated range: ~170-190 °C  Based on similar C9 amines.[1]
) Estimated range: ~50-70 °C Lower aliphatic amines can be
Flash Point
(Closed Cup) flammable.[1]
Sparingly soluble in water; ] )
- ] ] A general property of aliphatic
Solubility soluble in organic solvents

(anticipated)

amines.[1]

Section 2: Hazard Identification and Classification

Based on the general characteristics of primary aliphatic amines, 6,6-dimethoxyhexan-1-

amine is anticipated to be classified as follows. These classifications should be regarded as

presumptive in the absence of specific test data.[1]

Hazard Profile Table
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Hazard Class Category GHS Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor.[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
. H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal 3/4 ) ]
contact with skin.[1]
. ) H331/H332: Toxic/Harmful if
Acute Toxicity, Inhalation 3/4 )
inhaled.[1]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C
burns and eye damage.[1][3]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.[1]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.
) H411/H412: Toxic/Harmful to
Hazardous to the Aquatic o ] )
2/3 aquatic life with long lasting

Environment, Chronic

effects.[1]

Toxicological Insights:

o Corrosivity: The primary hazard of aliphatic amines is their corrosivity. The lone pair of

electrons on the nitrogen atom makes them basic and nucleophilic, readily reacting with and

damaging biological tissues, particularly skin and eyes.[1][3]

 Inhalation Hazard: The volatility of lower molecular weight amines, coupled with their irritant

properties, poses a significant inhalation risk, potentially causing respiratory tract irritation

and, in severe cases, lung edema.[4]

» Sensitization: Some aliphatic amines are known to be skin sensitizers, meaning that

repeated exposure can lead to an allergic skin reaction (dermatitis).[1]
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Section 3: Exposure Controls and Personal
Protection

A substance-specific risk assessment should always be performed to determine the appropriate
exposure controls.

Engineering Controls:

e Fume Hood: All work with 6,6-dimethoxyhexan-1-amine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5][6] This is the primary
means of preventing inhalation exposure.

o Safety Shower and Eyewash Station: A readily accessible and tested safety shower and
eyewash station are mandatory in any laboratory where this compound is handled.[7][8]

Personal Protective Equipment (PPE):
The selection of PPE is critical and should be based on the potential for exposure.

» Eye and Face Protection: Chemical safety goggles are the minimum requirement. A full-face
shield should be worn in situations with a higher risk of splashes.[7][9]

¢ Skin Protection:

o Gloves: Compatible chemical-resistant gloves are essential. Nitrile or neoprene gloves are
generally recommended for aliphatic amines, but the specific glove type and thickness
should be chosen based on the breakthrough time for the substance. Always inspect
gloves before use and use proper removal technique to avoid skin contact.[6][7]

o Lab Coat: A flame-retardant lab coat or a chemically resistant apron over a lab coat should
be worn to protect against splashes.

» Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable limits, or during certain emergency situations, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors and ammonia should be used.[3] Respirator use
requires a formal respiratory protection program, including fit testing.
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Section 4: Safe Handling and Storage Procedures

Handling:

Avoid direct contact with skin, eyes, and clothing.[8][10]
» Avoid procedures that could generate aerosols or mists.

» Wash hands thoroughly after handling, even if gloves were worn.[3][7] Do not eat, drink, or
smoke in areas where this chemical is handled.

e For long-term storage and to maintain purity, it may be beneficial to handle and store 6,6-
dimethoxyhexan-1-amine under an inert atmosphere (e.g., nitrogen or argon) as amines
can react with atmospheric carbon dioxide.[5]

Storage:
» Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][11]
« Store away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][5]

o Store in a locked cabinet or other secure area to restrict access.[3][10]

Section 5: Emergency Procedures

Immediate and appropriate action is crucial in any emergency involving 6,6-dimethoxyhexan-
1-amine.

First Aid Measures:

o General Advice: In all cases of exposure, seek immediate medical attention and show the
safety data sheet (or this guide) to the attending physician.[7] First responders should protect
themselves from exposure.

 Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration.[7][11]
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing and shoes.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[7]

 Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water. If the person is
conscious, give them two glasses of water to drink.[3]

Spill Response:

The response to a spill should be dictated by the size of the spill and the level of training of the
personnel.

» Small Spills (manageable by trained lab personnel):

o Evacuate and Ventilate: Alert others in the immediate area and ensure the area is well-
ventilated (e.g., by increasing the sash height of the fume hood).[12]

o Don PPE: Wear appropriate PPE, including respiratory protection if necessary.[7][12]

o Contain and Absorb: Contain the spill using an inert absorbent material such as
vermiculite, sand, or a commercial chemical absorbent.[12][13] Do not use combustible
materials like paper towels as the primary absorbent.

o Neutralize (with caution): For aliphatic amines, a weak acid such as citric acid can be used
for neutralization.[12][13] This should be done cautiously as the reaction can be
exothermic.

o Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealable
container for hazardous waste disposal.[12][14]

o Decontaminate: Clean the spill area thoroughly with soap and water.[15]
o Large Spills (requiring emergency response):

o Evacuate: Immediately evacuate the area and alert others.
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o Isolate: Close the doors to the affected area to contain vapors.

o Call for Help: Contact your institution's emergency response team.

o Provide Information: Be prepared to provide information about the spilled substance.
Fire Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant
foam.[7][9] A water spray can be used to cool containers.

e Specific Hazards: The compound is a flammable liquid.[1] Combustion may produce toxic
fumes, including carbon oxides and nitrogen oxides.[5][10]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[7][8]

Section 6: Waste Disposal

¢ Regulations: All waste disposal must be conducted in accordance with local, state, and
federal regulations.

o Containers: Dispose of unused product and contaminated materials in a designated
hazardous waste container.[3] Do not mix with incompatible wastes.[14]

Section 7: Visualization & Formatting

Experimental Workflow: Spill Response Protocol
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Caption: Workflow for small and large chemical spills.
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Caption: Hierarchy of controls for mitigating chemical hazards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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